N-(3-methoxypropyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide

• IUPAC Name: N-(3-methoxypropyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C16H21N3O3/c1-12-6-3-4-7-13(12)16-18-15(22-19-16)9-8-14(20)17-10-5-11-21-2/h3-4,6-7H,5,8-11H2,1-2H3,(H,17,20)
• InChI Key: FBSLFXNOCXPRSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CCC(=O)NCCCOC
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

N-(3-methoxypropyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide is a compound of interest due to its structural involvement with the 1,2,4-oxadiazole ring, a core structure found in various compounds with significant biological activities. The oxadiazole ring is known for its presence in molecules exhibiting a wide range of pharmacological activities, making this compound a subject of chemical and pharmaceutical research.

Synthesis Analysis

Synthesis of compounds containing the 1,2,4-oxadiazole ring typically involves the cyclization of hydrazides and carboxylic acids or their derivatives. A specific example involves the synthesis of N-substituted 4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives, where phenyl/aryl/aralkyl/heterocyclic organic acids are converted into esters, then hydrazides, and finally cyclized to produce the oxadiazole derivatives (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds containing the 1,2,4-oxadiazole moiety can be elucidated using techniques like NMR, IR, and mass spectral data. These techniques provide insights into the arrangement of atoms within the molecule and the nature of its chemical bonds, offering a deeper understanding of the compound's chemical behavior (Wang et al., 2005).

Chemical Reactions and Properties

Compounds with the 1,2,4-oxadiazole ring engage in various chemical reactions, including nucleophilic substitution and cyclization, contributing to their wide range of biological activities. These chemical properties are fundamental for the synthesis of derivatives with potential antibacterial, antifungal, and enzyme inhibitory activities (Rai et al., 2009).